Cas no 958454-25-6 (1-Bromo-3-(2,2-difluoroethoxy)benzene)

• Product Name: 1-Bromo-3-(2,2-difluoroethoxy)benzene
• CAS No: 958454-25-6
• MF: C₈H₇BrF₂O
• MW: 237.041388750076
• CID: 1001724
• PubChem ID: 45158777
• Update Time: 2025-04-20

1-Bromo-3-(2,2-difluoroethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2,2-difluoro-ethoxy)-benzene
• 1-bromo-3-(2,2-difluoroethoxy)benzene
• SCHEMBL16031895
• CS-0458343
• 3-(2,2-Difluoroethoxy)bromobenzene
• AKOS010145247
• Z608352774
• PS-11648
• DTXSID20669714
• EN300-91175
• MFCD11036117
• 958454-25-6
• A1-17177
• WBWQAWMAKJZSLB-UHFFFAOYSA-N
• G48594
• 1-Bromo-3-(2,2-difluoroethoxy)benzene

• Inchi： 1S/C8H7BrF2O/c9-6-2-1-3-7(4-6)12-5-8(10)11/h1-4,8H,5H2
• InChI Key： WBWQAWMAKJZSLB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OCC(F)F

Computed Properties

• Exact Mass: 235.96500
• Monoisotopic Mass: 235.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 3.4

Experimental Properties

• Density: 1.505±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 232.5±40.0 ºC (760 Torr),
• Flash Point: 113.8±11.6 ºC,
• Solubility: Very slightly soluble (0.33 g/l) (25 º C),
• PSA: 9.23000
• LogP: 3.09300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers